4-Tert-butyl 1-methyl 2-(4-chlorophenyl)succinate

• Molecular Formula: C15H19ClO4
• Molecular Weight: 298.76 g/mol
• IUPAC Name: 4-O-tert-butyl 1-O-methyl 2-(4-chlorophenyl)butanedioate
• InChI: InChI=1S/C15H19ClO4/c1-15(2,3)20-13(17)9-12(14(18)19-4)10-5-7-11(16)8-6-10/h5-8,12H,9H2,1-4H3
• InChI Key: CKNFCOKFDDXTGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C1=CC=C(C=C1)Cl)C(=O)OC

Description

4-Tert-butyl 1-methyl 2-(4-chlorophenyl)succinate is a synthetic succinate ester derivative featuring a tert-butyl ester group, a methyl ester group, and a 4-chlorophenyl substituent at the C2 position of the succinate backbone.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituent	Molecular Weight (g/mol)	Solubility	Key Applications
4-Tert-butyl 1-methyl 2-(4-chlorophenyl)succinate	4-Chlorophenyl	~312.45 (estimated)	Solubility data unavailable	Macrocyclic Hedgehog inhibitors
4-Tert-butyl 1-methyl 2-(2-chloroallyl)succinate	2-Chloroallyl	262.73	Solvent-dependent; requires heating	Research chemical (non-therapeutic)
Ethyl 1-methyl 2-(4-chlorophenyl)succinate	Ethyl ester (C₂H₅)	~284.45 (estimated)	Not specified	Catalysis studies
2-(4-Chlorophenyl)[2,2-²H₂]acetic acid	Deuterated acetic acid	Not specified	Solid-state NMR analysis	Deuterium quadrupolar coupling studies

Key Differences and Implications

(a) Substituent Effects on Reactivity and Bioactivity

• 4-Chlorophenyl vs. 2-Chloroallyl : The aromatic 4-chlorophenyl group in the target compound enhances π-π stacking interactions in macrocyclic inhibitors, improving binding affinity to Hedgehog pathway proteins compared to the aliphatic 2-chloroallyl group in its analogue .

(b) Physicochemical Properties

• Solubility : The 2-chloroallyl analogue requires solvent optimization (e.g., heating to 37°C and sonication) for dissolution, whereas the 4-chlorophenyl variant’s solubility remains uncharacterized but is hypothesized to be lower due to aromatic hydrophobicity .

Research Findings and Limitations

• Synthetic Yields : The target compound is obtained in 69% yield via RCM, outperforming traditional Stobbe condensations (used for simpler succinates) but requiring specialized catalysts .
• Safety Profiles : Analogues like 4-tert-butyl 1-methyl 2-(2-chloroallyl)succinate mandate strict handling protocols (e.g., -80°C storage, avoidance of human exposure), likely applicable to the 4-chlorophenyl variant due to structural similarities .

Notes

Discrepancies in Data: The molecular weight of the target compound is estimated due to a lack of explicit data.

Research Gaps : Solubility, stability, and toxicity data for the target compound are absent in the provided evidence, necessitating further experimental validation.